Cas no 62079-29-2 (1-oxaspiro[4.7]dodecane)
![1-oxaspiro[4.7]dodecane structure](https://ossimg.kuujia.com/scimg/62500/62079-29-2x500.png)
1-oxaspiro[4.7]dodecane structure
Product Name:1-oxaspiro[4.7]dodecane
CAS No:62079-29-2
MF:C11H20O
MW:168.275903701782
CID:1635873
PubChem ID:112802
Update Time:2025-04-21
1-oxaspiro[4.7]dodecane Chemical and Physical Properties
Names and Identifiers
-
- 1-oxaspiro[4.7]dodecane
- 1-Oxaspiro(4.7)dodecane
- T5OXTJ B-&
- AL8XTJ
- 1-oxaspiro-4,7-dodecane
- SCHEMBL3505574
- LDUJSEBWLVYVGC-UHFFFAOYSA-N
- DB-345839
- DTXSID5069540
- 62079-29-2
-
- Inchi： 1S/C11H20O/c1-2-4-7-11(8-5-3-1)9-6-10-12-11/h1-10H2
- InChI Key： LDUJSEBWLVYVGC-UHFFFAOYSA-N
- SMILES： O1CCCC21CCCCCCC2
Computed Properties
- Exact Mass: 168.1515
- Monoisotopic Mass: 168.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 134
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
1-oxaspiro[4.7]dodecane Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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